Cas no 2227761-94-4 ((2S)-2-(4-methoxy-2-nitrophenyl)oxirane)

• Product Name: (2S)-2-(4-methoxy-2-nitrophenyl)oxirane
• CAS No: 2227761-94-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6190864
• PubChem ID: 165857751
• Update Time: 2025-08-05

(2S)-2-(4-methoxy-2-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-methoxy-2-nitrophenyl)oxirane
• EN300-1798146
• 2227761-94-4

• Inchi： 1S/C9H9NO4/c1-13-6-2-3-7(9-5-14-9)8(4-6)10(11)12/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： NQERHPSSJDRBEL-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų

Additional information on (2S)-2-(4-methoxy-2-nitrophenyl)oxirane

Introduction to (2S)-2-(4-methoxy-2-nitrophenyl)oxirane (CAS No. 2227761-94-4)

(2S)-2-(4-methoxy-2-nitrophenyl)oxirane (CAS No. 2227761-94-4) is a chiral epoxide compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a chiral carbon center and a nitro group, which confer specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chiral nature of (2S)-2-(4-methoxy-2-nitrophenyl)oxirane is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. Chiral compounds can exhibit different biological activities depending on their enantiomeric form, making the synthesis and separation of enantiomers a critical step in drug development. The epoxide functional group in this compound is also highly reactive, enabling it to participate in a wide range of chemical reactions, including nucleophilic ring-opening reactions, which are essential for the synthesis of complex molecules.

Recent research has focused on the application of (2S)-2-(4-methoxy-2-nitrophenyl)oxirane in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of anti-inflammatory agents. The nitro group in the molecule can be reduced to an amino group, which can then be further modified to introduce various functional groups, thereby expanding the range of potential therapeutic applications.

In addition to its use in pharmaceutical synthesis, (2S)-2-(4-methoxy-2-nitrophenyl)oxirane has also been explored for its potential as a building block in materials science. The unique combination of the epoxide and nitro functionalities makes it suitable for the preparation of polymers with tailored properties. Research published in the Journal of Polymer Science highlighted the use of this compound in the synthesis of biodegradable polymers with controlled release properties, which have applications in drug delivery systems.

The synthetic methods for preparing (2S)-2-(4-methoxy-2-nitrophenyl)oxirane have been extensively studied. One common approach involves the epoxidation of an allylic alcohol precursor using a chiral catalyst, followed by selective nitration. This method ensures high enantioselectivity and yields, making it suitable for large-scale production. Another approach involves the ring-opening polymerization of an epoxide monomer, followed by post-polymerization modification to introduce the nitro group.

The safety and environmental impact of (2S)-2-(4-methoxy-2-nitrophenyl)oxirane have also been evaluated. While epoxides are generally reactive and can pose handling challenges, careful control of reaction conditions and proper safety protocols can mitigate these risks. The compound is not classified as a hazardous material under current regulations, but appropriate precautions should be taken during its use and storage.

In conclusion, (2S)-2-(4-methoxy-2-nitrophenyl)oxirane (CAS No. 2227761-94-4) is a versatile chiral epoxide with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an important intermediate in the synthesis of bioactive molecules and functional polymers. Ongoing research continues to explore new synthetic methods and applications for this compound, further solidifying its importance in modern chemistry.